Cas no 6395-45-5 (9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester)
6395-45-5 structure
Product Name:9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester
CAS No:6395-45-5
MF:C6H5ClF6O2
MW:258.546122312546
CID:504455
PubChem ID:5200954
Update Time:2025-04-19
9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester
- ethyl 4-chloro-2,2,3,3,4,4-hexafluorobutanoate
- AKOS003788930
- DTXSID60409510
- 6395-45-5
-
- Inchi: 1S/C6H5ClF6O2/c1-2-15-3(14)4(8,9)5(10,11)6(7,12)13/h2H2,1H3
- InChI Key: HBMRWVJHONGWMS-UHFFFAOYSA-N
- SMILES: ClC(C(C(C(=O)OCC)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 257.98825
- Monoisotopic Mass: 257.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.475
- Boiling Point: 138.9°C at 760 mmHg
- Flash Point: 37°C
- Refractive Index: 1.346
- PSA: 26.3
9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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